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Compound of Interest

Compound Name: 2-Nitroamino-2-imidazoline

Cat. No.: B121679

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Nitroamino-2-imidazoline, a key
intermediate in the synthesis of neonicotinoid insecticides. The document details its chemical
and physical properties, outlines its synthesis and role in the production of Imidacloprid, and
discusses its biological significance.

Core Chemical and Physical Properties

2-Nitroamino-2-imidazoline, also known as 2-(Nitroimino)imidazolidine, is a heterocyclic
compound. Its fundamental properties are summarized below.

Property Value Source(s)
Molecular Formula C3HeN4O:2 [1]
Molecular Weight 130.11 g/mol [1]
CAS Number 5465-96-3 [1]
White to almost white
Appearance _
crystalline powder
Melting Point Approximately 232-234 °C [2]
B Soluble in Dimethylformamide
Solubility [3]

(DMF)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b121679?utm_src=pdf-interest
https://www.benchchem.com/product/b121679?utm_src=pdf-body
https://www.benchchem.com/product/b121679?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-W111370/2-Nitroamino-2-imidazoline-DataSheet-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W111370/2-Nitroamino-2-imidazoline-DataSheet-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W111370/2-Nitroamino-2-imidazoline-DataSheet-MedChemExpress.pdf
https://patents.google.com/patent/CN100560571C/en
https://patents.google.com/patent/CN110922390A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis and Experimental Protocols

2-Nitroamino-2-imidazoline is primarily synthesized through the reaction of nitroguanidine
with ethylenediamine. This process typically involves the initial formation of an ethylenediamine
salt by reacting ethylenediamine with an acid, such as sulfuric, hydrochloric, or phosphoric
acid.[2] The resulting salt is then reacted with nitroguanidine to yield 2-Nitroamino-2-
imidazoline.[2]

Synthesis of 2-Nitroamino-2-imidazoline

While specific industrial protocols may vary, a general laboratory-scale synthesis can be
described as follows:

Formation of Ethylenediamine Salt: Ethylenediamine is reacted with an acid (e.g., sulfuric
acid) to form the corresponding salt.

o Reaction with Nitroguanidine: The ethylenediamine salt is then reacted with nitroguanidine.

» Reaction Conditions: The reaction is typically carried out at a temperature ranging from 35-
80°C for a duration of 0.5 to 12 hours.[2] The pH of the reaction mixture is maintained
between 8 and 12 using a base such as potassium hydroxide, ammonia, or liquid caustic
soda.[2]

 Purification: The final product, 2-Nitroamino-2-imidazoline, is obtained through filtration and
drying.[2]
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Step 1: Salt Formation

Acid (e.g., H2S0a)

Ethylenediamine —| Ethylenediamine Salt

Step 2: Cyclization

Nitroguanidine 2-Nitroamino-2-imidazoline

Click to download full resolution via product page

Synthesis of 2-Nitroamino-2-imidazoline.

Use in the Synthesis of Imidacloprid

2-Nitroamino-2-imidazoline is a crucial precursor in the industrial synthesis of the widely used
neonicotinoid insecticide, Imidacloprid.[1][4] The synthesis involves the reaction of 2-
Nitroamino-2-imidazoline with 2-chloro-5-chloromethyl pyridine.

e Reaction Setup: 2-Nitroamino-2-imidazoline is dissolved in an organic solvent, such as
N,N-dimethylformamide (DMF), in a reaction vessel.

» Addition of Base: A base, typically an alkali carbonate like potassium carbonate or sodium
hydroxide, is added to the mixture.[3][5]

» Addition of Pyridine Derivative: 2-chloro-5-chloromethyl pyridine is then added, often
dropwise, to the reaction mixture.[3][5]
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e Reaction Conditions: The reaction is typically carried out under reflux conditions at
temperatures ranging from 50-90°C for several hours.[3][5]

e Workup and Purification: After the reaction is complete, the mixture is worked up to isolate
and purify the final product, Imidacloprid. This may involve adjusting the pH, removing the
solvent, and recrystallization.[3]

2-Nitroamino-2-imidazoline

2-chloro-5-chloromethyl pyridine

Reaction
(50-90°C, Reflux)

Imidacloprid
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Click to download full resolution via product page

Synthesis of Imidacloprid.

Biological Significance and Signaling Pathways

Currently, there is a lack of scientific literature describing specific signaling pathways in which
2-Nitroamino-2-imidazoline acts as a primary signaling molecule. Its principal biological
relevance lies in its role as a synthetic intermediate for neonicotinoid insecticides.

The final product, Imidacloprid, and other neonicotinoids, function as agonists of the nicotinic
acetylcholine receptors (nNAChRS) in insects.[6] This interaction leads to the overstimulation of
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the insect's nervous system, resulting in paralysis and death. The selectivity of neonicotinoids
for insect NAChRs over mammalian receptors is a key factor in their use as insecticides.

Imidacloprid Binds as Agonist Insect Nicotinic Opens lon Channel . Continuous Nerve .
(from 2-Nitroamino-2-imidazoline) Acetylcholine Receptor (NAChR) Postsynaptic Neuron [—» Stimulation }—’ Paralysis and Death

Click to download full resolution via product page
Mechanism of Action of Imidacloprid.

In summary, 2-Nitroamino-2-imidazoline is a compound of significant interest in the field of
agrochemistry due to its indispensable role in the synthesis of Imidacloprid. While its direct
biological activity and involvement in signaling pathways are not well-documented, its chemical
properties and reactivity are central to the production of a major class of insecticides. Further
research into the biological effects of this intermediate and its potential derivatives could open
new avenues in drug and pesticide development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. CN100560571C - The preparation method of 2-nitroiminoimidazolidine - Google Patents
[patents.google.com]

3. CN110922390A - Preparation method of imidacloprid impurity - Google Patents
[patents.google.com]

4. Imidacloprid synthesis - chemicalbook [chemicalbook.com]

5. US6307053B1 - Process for preparing imidacloprid - Google Patents [patents.google.com]

6. Relevance of [3H]imidacloprid binding site in house fly head acetylcholine receptor to
insecticidal activity of 2-nitromethylene- and 2-nitroimino-imidazolidines [agris.fao.org]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b121679?utm_src=pdf-body-img
https://www.benchchem.com/product/b121679?utm_src=pdf-body
https://www.benchchem.com/product/b121679?utm_src=pdf-custom-synthesis
http://file.medchemexpress.com/batch_PDF/HY-W111370/2-Nitroamino-2-imidazoline-DataSheet-MedChemExpress.pdf
https://patents.google.com/patent/CN100560571C/en
https://patents.google.com/patent/CN100560571C/en
https://patents.google.com/patent/CN110922390A/en
https://patents.google.com/patent/CN110922390A/en
https://www.chemicalbook.com/synthesis/imidacloprid.htm
https://patents.google.com/patent/US6307053B1/en
https://agris.fao.org/search/en/providers/122535/records/65dfb0ed0f3e94b9e5db7378
https://agris.fao.org/search/en/providers/122535/records/65dfb0ed0f3e94b9e5db7378
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Nitroamino-2-
imidazoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121679#2-nitroamino-2-imidazoline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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